Cas no 2171282-95-2 ((1S)-1-3-cyclopentyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-cyclopentyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171282-95-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6354878
• PubChem ID: 165848701
• Update Time: 2025-07-11

(1S)-1-3-cyclopentyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-cyclopentyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• EN300-1616970
• 2171282-95-2
• (1S)-1-[3-cyclopentyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C13H23N3/c1-9(2)16-13(10(3)14)8-12(15-16)11-6-4-5-7-11/h8-11H,4-7,14H2,1-3H3/t10-/m0/s1
• InChI Key： CILMCFZYQQWRGQ-JTQLQIEISA-N
• SMILES： N1(C(C)C)C([C@H](C)N)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-cyclopentyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

The Chemical Compound CAS No. 2171282-95-2: (1S)-1-(3-Cyclopentyl)-1-(Propan-2-yl)-1H-Pyrazol-5-Ylethanamine

The compound CAS No. 2171282-95-2, known as (1S)-1-(3-cyclopentyl)-1-(propan-2-yl)-1H-pyrazol-5-y-lethanamine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities. The pyrazole ring serves as a central structural motif, with substituents that include a cyclopentyl group, an isopropyl group, and an amine functional group. These substituents contribute to the compound's unique physicochemical properties and biological interactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging stereochemistry to achieve the desired (S)-configuration at the chiral center. The synthesis involves a multi-step process, including the formation of the pyrazole ring via cyclization reactions and subsequent functionalization to introduce the cyclopentyl and isopropyl groups. The stereocontrol in these reactions is critical, as it ensures the correct spatial arrangement of substituents, which is essential for biological activity.

One of the most promising applications of this compound lies in its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a pivotal role in cellular signaling, making them prime targets for drug development. Studies have shown that (1S)-cyclopentyl-isopropyl-pyrazole-lethanamine exhibits selective binding to certain GPCRs, potentially modulating their activity in a way that could treat various diseases, including neurodegenerative disorders and inflammatory conditions.

In addition to its receptor-modulating properties, this compound has demonstrated antioxidant activity, which could be beneficial in combating oxidative stress-related pathologies such as cardiovascular diseases and cancer. Recent research has highlighted its ability to scavenge free radicals and inhibit lipid peroxidation, mechanisms that are crucial for protecting cellular components from oxidative damage.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature enhances its ability to cross biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These characteristics make it an attractive candidate for oral drug delivery systems.

Moreover, computational modeling techniques have been employed to predict the binding affinity and interaction modes of this compound with target proteins. Molecular docking studies reveal that the cyclopentyl group and isopropyl group play critical roles in stabilizing interactions within the receptor's binding pocket. These insights have guided further optimization efforts aimed at improving potency and selectivity.

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are evaluating its efficacy in treating specific indications, with early results showing encouraging signs of therapeutic potential without significant adverse effects.

In conclusion, CAS No. 2171282-95-2 represents a cutting-edge advancement in medicinal chemistry, offering a unique combination of structural features and biological activities. Its development underscores the importance of interdisciplinary approaches in drug discovery, integrating synthetic chemistry, pharmacology, and computational modeling to address unmet medical needs.